Cas no 124076-63-7 (Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis-)
124076-63-7 structure
Product Name:Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis-
CAS No:124076-63-7
MF:C19H26N6
MW:338.449943065643
CID:202041
PubChem ID:147804
Update Time:2025-04-19
Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis-
- 4-[5-(4-carbamimidoylanilino)pentylamino]benzenecarboximidamide
- 124076-63-7
- DTXSID20154211
- 4,4'-(1,5-Pentanediyldiimino)bis-benzenecarboximidamide
- CHEMBL22866
- BDBM50368098
- 4-[5-(4-carbamimidoylanilino)pentylamino]benzamidine
- CHEMBL492579
- 4-({5-[(4-amidinophenyl)amino]pentyl}amino)benzenecarboxamidine
-
- Inchi: 1S/C19H26N6/c20-18(21)14-4-8-16(9-5-14)24-12-2-1-3-13-25-17-10-6-15(7-11-17)19(22)23/h4-11,24-25H,1-3,12-13H2,(H3,20,21)(H3,22,23)
- InChI Key: VSJMHEKEUIXCLJ-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C(=N)N)=CC=1)CCCCCNC1C=CC(C(=N)N)=CC=1
Computed Properties
- Exact Mass: 338.22218
- Monoisotopic Mass: 338.22189485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 123.8
Benzenecarboximidamide,4,4'-(1,5-pentanediyldiimino)bis- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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